(4-Chloro-pyrazol-1-yl)-acetic acid

• IUPAC Name: 2-(4-chloropyrazol-1-yl)acetic acid
• InChI: InChI=1S/C5H5ClN2O2/c6-4-1-7-8(2-4)3-5(9)10/h1-2H,3H2,(H,9,10)
• InChI Key: KPXIVTIAZUNIOR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CC(=O)O)Cl
• Molecular Formula: C5H5ClN2O2
• DSSTOX Substance ID: DTXSID50424494
• Molecular Weight: 160.56 g/mol
• CAS No.: 32089-46-6

Description

“(4-Chloro-pyrazol-1-yl)-acetic acid” is a chemical compound with the molecular formula C5H5ClN2O2. It is used for research and development purposes.

Synthesis Analysis

A series of structurally diverse amide derivatives of [6-(3,5-dimethyl-4-chloro-pyrazole-1-yl)-3(2H)-pyridazinone-2-yl]acetic acid were prepared and tested for their in vivo analgesic and anti-inflammatory activity. The synthesis involved a solution of 3 (0.01 mol) and sodium acetate (0.013 mol) in 20 mL of glacial acetic acid, which was refluxed for 5 hours.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the formula C5H5ClN2O2. The molecular weight of the compound is 174.57 g/mol.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 174.57 g/mol. It is a water-soluble compound with a solubility of 251.25 mg/ml in water. The compound has a log P (octanol/water partition coefficient) of -1.37. The pKa value of the compound is 2.83.

Scientific Research Applications

Synthesis and Biological Activities

• Anti-inflammatory and Analgesic Activities : Derivatives of imidazolyl acetic acid, including chlorinated derivatives that might involve (4-Chloro-pyrazol-1-yl)-acetic acid, have been synthesized and tested for anti-inflammatory and analgesic activities (Khalifa & Abdelbaky, 2008).
• Synthesis for Pharmacological Uses : Amide derivatives of similar compounds have demonstrated significant in vivo analgesic and anti-inflammatory activities (Şüküroğlu et al., 2005).

Chemical Properties and Applications

• Fluorescent Sensor for Zinc Ion : A pyrazoline derivative, which is closely related to this compound, has been developed as a highly selective “turn on” fluorescent sensor for zinc ions (Gong et al., 2011).
• Corrosion Inhibition : Pyrazoline derivatives have been studied as potential corrosion inhibitors for mild steel in acidic media, indicating their utility in industrial applications (Lgaz et al., 2018).

Therapeutic Applications

• Antitumor Activity : Novel silver complexes based on ester derivatives of bis(pyrazol-1-yl)acetate ligands have shown significant in vitro antitumor activity, particularly against small-cell lung carcinoma (SCLC) (Pellei et al., 2023).
• Molecular Docking and Biological Evaluation : Research into the synthesis, molecular docking, and biological evaluation of pyrazoline derivatives has indicated their potential as anticholinesterase agents, which could be relevant in treating neurodegenerative disorders (Altıntop, 2020).

Safety and Hazards

“(4-Chloro-pyrazol-1-yl)-acetic acid” is used for research and development purposes and is not advised for medicinal, household, or other uses. The specific safety and hazard information can be found in the Material Safety Data Sheet.